Cas no 886501-08-2 (4-Fluoro-3-(trifluoromethoxy)benzoyl chloride)

• Product Name: 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride
• CAS No: 886501-08-2
• MF: C₈H₃ClF₄O₂
• MW: 242.554835557938
• MDL: MFCD06660252
• CID: 3142836
• PubChem ID: 17750700
• Update Time: 2025-10-30

4-Fluoro-3-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride
• JS-4447
• MFCD06660252
• 4-Fluoro-3-(trifluoromethoxy)benzoylchloride
• SCHEMBL1791812
• 881-543-8
• 886501-08-2
• AKOS015956998

• MDL： MFCD06660252
• Inchi： 1S/C8H3ClF4O2/c9-7(14)4-1-2-5(10)6(3-4)15-8(11,12)13/h1-3H
• InChI Key： ASKQDNJBLSIOJP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1)OC(F)(F)F)F)=O

Computed Properties

• Exact Mass: 241.9757697Da
• Monoisotopic Mass: 241.9757697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride

Recent Advances in the Application of 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride (CAS: 886501-08-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride (CAS: 886501-08-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in the synthesis of bioactive molecules and drug candidates. This briefing provides an overview of the latest research developments involving this key intermediate, highlighting its role in the design of novel therapeutic agents and its potential impact on drug discovery pipelines.

Recent studies have demonstrated the utility of 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride as a crucial building block in the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry. The presence of both fluorine and trifluoromethoxy groups in its structure enhances the metabolic stability and bioavailability of resulting drug candidates, making it particularly valuable for CNS-targeted therapies and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in developing potent TRPV1 antagonists with improved pharmacokinetic profiles.

In synthetic methodology, researchers have developed novel acylation protocols using 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride that demonstrate superior selectivity and yield compared to traditional approaches. A recent Nature Communications paper detailed its use in continuous flow chemistry systems, enabling rapid, scalable production of complex pharmaceutical intermediates with excellent purity. This advancement addresses previous challenges in handling this reactive species while maintaining process safety and efficiency.

The compound's role in proteolysis-targeting chimera (PROTAC) development has emerged as another significant research focus. Its unique electronic properties facilitate optimal linker design in bifunctional molecules, as evidenced by a 2024 study in ACS Chemical Biology that reported enhanced degradation efficiency of target proteins when incorporated into PROTAC architectures. This application showcases the molecule's potential in next-generation therapeutic modalities.

Ongoing research is exploring the compound's utility in radiopharmaceutical development, where its fluorine-18 labeled derivatives show promise as PET imaging agents. Preliminary results presented at the 2024 Society of Nuclear Medicine and Molecular Imaging annual meeting indicate favorable in vivo stability and target specificity for neurological biomarkers, opening new avenues for diagnostic applications.

As the pharmaceutical industry continues to prioritize fluorinated compounds for their advantageous properties, 4-Fluoro-3-(trifluoromethoxy)benzoyl chloride (CAS: 886501-08-2) is positioned to remain a critical tool in medicinal chemistry. Future research directions likely include further optimization of its synthetic applications, exploration of novel therapeutic targets, and development of more sustainable production methods to meet growing demand in drug discovery programs.